2-(4-chlorophenyl)butan-2-amine
Description
“2-(4-chlorophenyl)butan-2-amine” is a chemical compound with the molecular formula C10H14ClN . It is also known as "4-(4-chlorophenyl)butan-2-amine" .
Molecular Structure Analysis
The molecular structure of “2-(4-chlorophenyl)butan-2-amine” can be represented by the InChI code: 1S/C10H14ClN/c1-8(12)2-3-9-4-6-10(11)7-5-9/h4-8H,2-3,12H2,1H3 . The molecular weight of this compound is 183.68 .Scientific Research Applications
Chemical Synthesis
“2-(4-chlorophenyl)butan-2-amine” is used in the synthesis of various chemical compounds. It’s a key ingredient in the production of several pharmaceuticals and agrochemicals .
Biocatalytic Reductive Amination
This compound can be used in biocatalytic reductive amination processes. In a study, it was shown that amine dehydrogenases (AmDHs) can be used for the synthesis of small 2-aminoalkanes . This process can lead to the production of short-chain chiral amines, which are key compounds in the chemical industry .
Production of Chiral Amines
“2-(4-chlorophenyl)butan-2-amine” can be used in the production of short-chain chiral amines. These amines have a wide range of applications in the chemical industry as precursors of pharmaceuticals and agrochemicals .
Production of Amino Alcohols
When substituted with a hydroxyl group, the resulting highly functionalized chiral amino alcohols serve as chiral auxiliaries or ligands in various asymmetric syntheses .
Pharmaceutical Applications
The butan-2-amine substructure, which is present in “2-(4-chlorophenyl)butan-2-amine”, is found in various pharmaceuticals. For example, it is present in the drug candidate XL888 .
Agrochemical Applications
The butan-2-amine substructure is also found in various agrochemicals. For instance, it is present in the herbicide Bromacil .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-chlorophenyl)butan-2-amine involves the reaction of 4-chlorobenzaldehyde with nitroethane to form 4-chloro-phenyl-2-nitropropene, which is then reduced to 2-(4-chlorophenyl)propan-2-amine. This compound is then reacted with acetic anhydride to form the final product, 2-(4-chlorophenyl)butan-2-amine.", "Starting Materials": [ "4-chlorobenzaldehyde", "nitroethane", "sodium borohydride", "2-(4-chlorophenyl)propan-2-amine", "acetic anhydride", "pyridine", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Condensation of 4-chlorobenzaldehyde with nitroethane in the presence of pyridine and hydrochloric acid to form 4-chloro-phenyl-2-nitropropene.", "Step 2: Reduction of 4-chloro-phenyl-2-nitropropene with sodium borohydride in the presence of water to form 2-(4-chlorophenyl)propan-2-amine.", "Step 3: Acetylation of 2-(4-chlorophenyl)propan-2-amine with acetic anhydride in the presence of sodium hydroxide to form 2-(4-chlorophenyl)butan-2-amine.", "Step 4: Purification of the final product by extraction with diethyl ether and drying over anhydrous sodium sulfate." ] } | |
CAS RN |
87649-89-6 |
Product Name |
2-(4-chlorophenyl)butan-2-amine |
Molecular Formula |
C10H14ClN |
Molecular Weight |
183.7 |
Purity |
95 |
Origin of Product |
United States |
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